AbstractAn anodized carbon fiber tow was continuously sized using aqueous polyurethane to improve the interfacial properties of carbon fiber-reinforced polyurethane composites. These were investigated by interlaminar shear strength (ILSS) tests, elemental and functional group analysis, thermal gravimetric analysis, and differential scanning calorimetry. Results show that the polyurethane sizing agent significantly improves the interfacial properties of the composites. The ILSS of the sized carbon fiber-reinforced composite is increased by 17.5% (from 39.5 to 46.4 MPa) compared to that of the oxidized carbon fiber-reinforced counterpart. Treating the sized carbon fiber-reinforced composite at 170 °C further increased the ILSS by 9.5% to 50.8 MPa. It is considered that the sizing agent interacts with oxygen-containing functional groups on the oxidized carbon fiber surface to form hydrogen bonds with the resin matrix. Upon heating at 170 °C, blocking groups in the sizing agent are unblocked to expose the isocyanate roots that react with the carbamate of the matrix to generate allophanate. It is concluded that a polyurethane sizing agent is suitable for improving the interfacial properties of carbon fiber-reinforced polyurethane resin composites, and that heating after curing further improves these properties.

Zinc ion capacitors (ZICs) have been widely studied in recent years due to their high energy density, excellent rate capability, long cycling life and low cost. The incorporation of oxygen functional groups (OFGs) on the surface of the carbon-based cathodes is an effective strategy for improving the capacitive performance of aqueous ZICs. However, whether their presence helps improve the capacitance of ethanol (EtOH)-based ZICs has not been investigated. In this work, a combination of nitric acid oxidation and thermal treatment was used to regulate the OFGs on the activated surface of the carbon cathode. The optimized sample had a high specific capacitance of 195 F g−1 at 1 A g−1 using ZnCl2/EtOH as the electrolyte, i.e., a 56% increase compared to an unmodified cathode (125 F g−1). ZICs also shown excellent stability for more than 16 000 cycles at 3 A g−1, while maintaining 100% coulombic efficiency. This significantly improved performance is attributed to the presence of OFGs, especially carboxyl and ester groups, which provide abundant electrochemical active sites for redox reaction with the zinc ions. This study reports a significant improvement in the specific capacitance of carbon cathodes for commercial EtOH-based ZIC systems.

Along with the emergence of wearable electronic devices, green energy devices like Zn-ion hybrid supercapacitors (ZHSCs), which are extremely safe and cheap, and have excellent stability and high power energy densities, have received great attention. Carbonenes, mainly including graphene and carbon nanotubes (CNTs), are promising materials for ZHSCs because of their exceptional electrical conductivity and excellent mechanical stability. A comprehensive overview of strategies for the modification of carbonene-based materials for ZHSCs, and a brief summary of their energy storage mechanisms is given and topics for potential research are suggested.

AbstractMesophase pitch-based carbon fibers (MPCFs) have a high modulus of elasticity, low electrical resistivity and high thermal conductivity, so can be used in many fields. Carbon fibers were prepared from two naphthalene-based mesophase pitches, one synthesized by a HF/BF3 catalytic one-step method (AR-MP) and the other by an AlCl3 catalytic two-step method (N-MP). The mesophase pitches, spun pitch fibers, pre-oxidized fibers, carbonized fibers and graphitized fibers produced from them were characterized by TG-MS, FT-IR, 13C-NMR, MALDI-TOF-MS, XRD, SEM and elemental analysis. The molecular structures and properties of mesophase pitches were compared, and the effects of molecular structures on the structures and properties of the carbon fibers produced from them were measured. In comparison to N-MP, AR-MP has a rod-like semi-rigid molecular configuration containing more naphthenic structures and methyl side chains. The pre-oxidized fibers derived from AR-MP have a better carbon layer orientation, so that their graphitized fibers have a higher thermal conductivity of 716 W/(m·K). N-MP has a higher aromaticity with a disc-like rigid molecular configuration, so that the graphitized fibers prepared from it have a higher tensile strength of 3.47 GPa due to fewer defects being formed during preparation. The molecular structures of AR-MP and N-MP have an obvious influence on the structures and properties of their graphitized fibers.

Carbon fiber-reinforced epoxy resin composites (CFRCs) have been used in the automotive and aerospace fields because of their excellent mechanical properties. The recycling of CFRCs has attracted attention worldwide in recent years. Chemical recycling is a promising method, which can selectively destroy specific resin bonds to achieve controllable degradation. Matrix epoxy resins are degraded into monomers or oligomers, and the high-value carbon fibers can be recycled. First, we summarize progress on chemical recovery methods, mainly oxidation, solvolysis and alcoholysis in super- and subcritical fluids, electrochemical recycling etc. Then, we briefly introduce the synthesis and depolymerization mechanism of recyclable thermosetting resins by the insertion of reversible chemical bonds into the resin to prepare recyclable resins, which is beneficial for the recycling and reuse of components in CFRCs. Finally, possible developments in the chemical recycling of CFRCs and the preparation of high-performance recyclable epoxy resins are proposed.

Graphene-based 2D mesoporous materials have been considered ideal electrode materials for micro-supercapacitors (MSCs). 2D mesoporous nitrogen-doped carbon/graphene (mNC/G) nanosheets were prepared by the solution polymerization of aniline as the carbon and nitrogen precursor, in mixtures of graphene oxide as a guide for the 2D structure and silica nanospheres as a mesopore template. This was followed by freeze drying, carbonization and leaching with dilute NaOH to remove the silica. The nanosheets were formed from the templated mesoporous nitrogen-doped carbon decorating both sides of the graphene sheets. Precise regulation of the mesopore size and optimization of the electrochemical performance of the material were achieved. mNC/G with a pore size of 7 nm (mNC/G-7) had a specific capacitance of 267 F g−1, and quasi-solid-state planar MSCs based on it had a high volumetric capacitance of 21.0 F cm−3 and an energy density of 1.9 mWh cm−3, indicating the tremendous potential of 2D mNC/G for MSCs.

MXene is a revolutionary two-dimensional material that has a distinct layer structure and the chemical composition of transition metal carbides. It has special physicochemical characteristics including a large specific surface area, good electrical conductivity, excellent mechanical properties and photothermal behavior, which give it a valuable variety of applications. To endow it a broader range of applications, it is often composited with carbon-based materials. Therefore, MXene and MXene/carbon composites have attracted much attention in applications such as electronics, biosensors and biomedicine over recent years. In this review, the fabrication, modification and biomedical applications of MXene and MXene/carbon composites are introduced, focussing on their biomedical applications, such as biosensors, antibacterial materials, drug delivery, and the diagnosis and treatment of diseases.

Three dimensional (3D) printing is a modern technology that has the possibility to transform existing production methods. It offers a novel production method of layered manufacturing and layer-by-layer stacking, which radically simplifies the manufacturing process and enables large-scale customizable production. However, there are still numerous problems with this new technology. Except for pure graphene, sp2 carbons can be 3D printed with little difficulty because of their hydrophilicity. The hydrophobic nature of pure graphene makes it difficult to print and process in water-based media, but advances in capillary inks allow for the 3D printing of pure graphene. This review focuses on the most recent developments in the 3D printing of sp2 carbons. A concise overview of 3D printing technologies is presented, followed by a summary of 3D printed sp2 carbons and their diverse applications. Finally, prospects and opportunities for this new field are discussed.

With the rapid growth of the flexible and wearable electronics market, there have been big advances in flexible electrochemical energy storage technologies. Developing flexible electrodes with a low cost, superior safety, and high performance remains a great challenge. In recent years, potassium-based electrochemical energy storage devices have received much attention by virtue of their cost competitiveness and the availability of potassium resources. Carbon materials have been widely used as electrode materials or substrates for flexible energy storage devices due to their excellent properties, such as low weight, non-toxicity and abundance. Here, we summarize the recent advances in carbon materials (e.g. carbon nanofibers, carbon nanotubes, and graphene) for use in flexible electrochemical potassium storage devices, including potassium-ion batteries, potassium-ion hybrid capacitors, and K-S/Se batteries. Strategies for the synthesis of carbon-based flexible electrodes and their reported electrochemical performance are outlined. Finally, the challenges of future developments in this field are discussed.

A low-cost, green catalyst for nitrobenzene (NB) hydrogenation is needed for aniline production. We report the preparation of highly-dispersed Co particles supported on N-doped carbons by the hydrothermal treatment of glucose, followed by the pyrolysis of a mixture of urea, glucose hydrochar and cobalt nitrate in one-pot. The effect of the pyrolysis temperature on the microstructure of the catalysts was studied. Results indicated that the activity for NB hydrogenation was highly affected by the surface area, Co-loading level and Co-Nx coordination in the catalysts. Co@NCG-800 pyrolyzed at 800 °C with 10% Co in the precursor had extraordinary activity for NB hydrogenation, achieving full conversion and 99% aniline selectivity in isopropanol at 100 °C and 1 MPa H2 pressure for 2.5 h. NB conversion and aniline selectivity over the catalysts remained almost unchanged after six recycles, due to the strong coordination between the N- and Co-species. The reaction system showed not only a high NB activity but also a green and durable catalytic process, with easy operation, easy separation and catalyst reusability.